Cas no 2228487-93-0 (tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228487-93-0
• MF: C₁₆H₂₃F₃N₂O₃
• MW: 348.360635042191
• CID: 6541418
• PubChem ID: 165675883
• Update Time: 2025-07-20

tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1900349
• tert-butyl N-[2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenyl]carbamate
• 2228487-93-0

• Inchi： 1S/C16H23F3N2O3/c1-14(2,3)24-13(23)21-12-7-11(16(17,18)19)6-5-10(12)8-15(4,20)9-22/h5-7,22H,8-9,20H2,1-4H3,(H,21,23)
• InChI Key： RKVZFKYNFPNKDG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC(C)(CO)N)(F)F

Computed Properties

• Exact Mass: 348.16607709g/mol
• Monoisotopic Mass: 348.16607709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228487-93-0)

The compound tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228487-93-0) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate aligns with this trend, as it improves the compound's lipophilicity and binding affinity. This characteristic is particularly relevant in the development of small-molecule therapeutics, where fluorine incorporation is a common strategy to optimize drug-like properties.

Another notable feature of this compound is its amino-hydroxypropyl side chain, which introduces a polar functional group capable of forming hydrogen bonds. This property is crucial for interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). The versatility of tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate makes it a promising candidate for structure-activity relationship (SAR) studies, enabling researchers to explore modifications that enhance efficacy and selectivity.

From a synthetic chemistry perspective, the tert-butyl carbamate group serves as a protective moiety for amines, facilitating selective reactions in multi-step syntheses. This attribute is highly valued in peptide chemistry and medicinal chemistry, where protecting groups are essential for controlling reactivity. The compound's stability under various conditions further underscores its utility as a building block for complex molecular architectures.

Current research trends highlight the growing importance of fluorinated compounds in addressing challenges such as drug resistance and off-target effects. tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate exemplifies this innovation, offering a scaffold for designing next-generation therapeutics. Its potential applications extend to cancer research, neurodegenerative diseases, and infectious disease treatments, where precision targeting is paramount.

In conclusion, tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228487-93-0) represents a cutting-edge tool for researchers exploring the intersection of fluorine chemistry and drug design. Its multifaceted properties and compatibility with modern synthetic techniques position it as a key player in advancing pharmaceutical innovation. As the scientific community continues to uncover its full potential, this compound is poised to contribute significantly to breakthroughs in precision medicine and sustainable agrochemicals.